Cas no 2229566-67-8 (methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate)

Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate is a cyclopropane-substituted pyrrole derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a hydroxymethylcyclopropylmethyl group at the 5-position of the 1-methylpyrrole-2-carboxylate scaffold, offering structural versatility for further functionalization. Its cyclopropane ring contributes to conformational rigidity, which may enhance binding affinity in biologically active molecules. The ester moiety provides a handle for hydrolysis or derivatization, while the hydroxymethyl group allows for additional synthetic modifications. This compound is of interest as an intermediate in the development of pharmacologically relevant molecules, particularly in the exploration of enzyme inhibitors or receptor modulators. Its well-defined structure ensures reproducibility in research applications.
methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate structure
2229566-67-8 structure
Product Name:methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate
CAS No:2229566-67-8
MF:C12H17NO3
MW:223.268283605576
CID:5850269
PubChem ID:165641121
Update Time:2025-05-25

methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate
    • 2229566-67-8
    • methyl 5-{[1-(hydroxymethyl)cyclopropyl]methyl}-1-methyl-1H-pyrrole-2-carboxylate
    • EN300-1732143
    • Inchi: 1S/C12H17NO3/c1-13-9(7-12(8-14)5-6-12)3-4-10(13)11(15)16-2/h3-4,14H,5-8H2,1-2H3
    • InChI Key: SBCWVZTYOTUSMX-UHFFFAOYSA-N
    • SMILES: OCC1(CC2=CC=C(C(=O)OC)N2C)CC1

Computed Properties

  • Exact Mass: 223.12084340g/mol
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.5Ų

methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate Pricemore >>

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Additional information on methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229566-67-8)

The compound methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229566-67-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. With its distinctive cyclopropylmethyl and pyrrole-2-carboxylate moieties, this compound serves as a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly intrigued by its potential applications in designing novel therapeutics, given its balanced hydrophilicity and lipophilicity, which are critical for drug bioavailability.

In recent years, the demand for heterocyclic compounds like methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic resistance and the need for innovative antiviral agents have spurred investigations into pyrrole derivatives. This compound's hydroxymethyl group further enhances its reactivity, making it a valuable building block for structure-activity relationship (SAR) studies. Its CAS No. 2229566-67-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic chemistry perspective, the cyclopropyl ring in this molecule introduces steric constraints that can influence conformational stability—a hot topic in modern drug design. Computational chemists often explore such scaffolds to optimize binding affinity toward target proteins. Additionally, the ester functionality (methyl carboxylate) offers opportunities for further derivatization, aligning with the pharmaceutical industry's focus on prodrug development. These attributes make CAS No. 2229566-67-8 a subject of patents and peer-reviewed publications.

Beyond therapeutics, methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate has potential applications in agrochemicals and materials science. Its stability under physiological conditions and tunable properties resonate with the green chemistry movement, which emphasizes sustainable synthesis. Laboratories worldwide are investigating its compatibility with catalytic systems to minimize waste—a response to the increasing scrutiny of chemical manufacturing's environmental impact.

In summary, the multifaceted utility of methyl 5-{1-(hydroxymethyl)cyclopropylmethyl}-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229566-67-8) positions it as a compound of high scientific and industrial value. Its role in advancing drug discovery, agrochemical innovation, and sustainable chemistry ensures its continued prominence in research pipelines. As interdisciplinary collaborations expand, this molecule is poised to contribute to breakthroughs addressing some of the most pressing challenges in science today.

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